Cas no 1779840-46-8 (2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one
• CAS No: 1779840-46-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6160636
• PubChem ID: 84669100
• Update Time: 2025-06-14

2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one
• EN300-1976524
• 1779840-46-8

• Inchi： 1S/C9H10ClNO2/c1-13-8-4-2-3-6(10)9(8)7(12)5-11/h2-4H,5,11H2,1H3
• InChI Key： JWUJYDJXVFLNIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CN)=O)OC

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one

Recent Advances in the Study of 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one (CAS: 1779840-46-8)

The compound 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one (CAS: 1779840-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly improved the overall efficiency of the synthesis.

In terms of pharmacological activity, preliminary in vitro studies have indicated that 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one exhibits notable inhibitory effects on specific enzyme targets associated with inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent. Further investigations are underway to elucidate its mechanism of action and to assess its efficacy in animal models.

Another significant development is the exploration of this compound's role in central nervous system (CNS) disorders. A recent preprint (BioRxiv, 2024) reported that 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one demonstrated neuroprotective properties in cellular models of neurodegeneration. The study highlighted its ability to modulate oxidative stress and reduce neuronal apoptosis, positioning it as a potential candidate for treating diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently focusing on structural modifications to enhance its pharmacokinetic profile while retaining its biological activity.

In conclusion, 2-amino-1-(2-chloro-6-methoxyphenyl)ethan-1-one (CAS: 1779840-46-8) represents a promising scaffold for drug discovery. Its diverse pharmacological properties and the ongoing advancements in its synthesis and application underscore its potential in addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.